Isoquinolin-1-ylmethanamine hydrochloride
Overview
Description
Isoquinolin-1-ylmethanamine, also known by its CAS number 40615-08-5, is a compound with the molecular formula C10H10N2 . It has a molecular weight of 158.20 g/mol . The IUPAC name for this compound is isoquinolin-1-ylmethanamine .
Molecular Structure Analysis
The InChI code for Isoquinolin-1-ylmethanamine is InChI=1S/C10H10N2/c11-7-10-9-4-2-1-3-8(9)5-6-12-10/h1-6H,7,11H2 . The compound has a topological polar surface area of 38.9 Ų and a complexity of 147 .Physical And Chemical Properties Analysis
Isoquinolin-1-ylmethanamine has a molecular weight of 158.20 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2 . The compound has a rotatable bond count of 1 . The exact mass and monoisotopic mass of the compound are 158.084398327 g/mol .Scientific Research Applications
Efficient Synthesis of Isoquinoline and Its Derivatives
Isoquinolines constitute an important class of natural alkaloids that demonstrate a wide range of biological activities . Therefore, the development of new methods for efficient synthesis of isoquinoline and its derivatives has attracted considerable attention of chemists and pharmacologists over recent years . Isoquinolin-1-ylmethanamine hydrochloride could potentially be used in these synthesis processes.
Catalyst-free Processes in Water
The progress of isoquinoline synthesis provides creative inspiration and expands novel ideas for researchers in this field . Isoquinolin-1-ylmethanamine hydrochloride could be used in catalyst-free processes in water, contributing to more environmentally friendly synthesis methods .
Development of Anti-cancer Drugs
Isoquinoline alkaloids are considered as important components of many biologically active products due to diverse structures and use as components of anti-cancer drugs . Isoquinolin-1-ylmethanamine hydrochloride could potentially be used in the development of new anti-cancer drugs.
Development of Anti-malarial Drugs
In addition to anti-cancer drugs, isoquinoline alkaloids are also used in anti-malarial drugs . Isoquinolin-1-ylmethanamine hydrochloride could potentially contribute to the development of new anti-malarial drugs.
Synthesis of Chiral Isoquinoline Derivatives
Research in the synthesis of chiral isoquinoline derivatives is likely to attract increasing attention of organic, bio and medicinal chemists . Isoquinolin-1-ylmethanamine hydrochloride could be used in these synthesis processes.
Synthesis of Isoquinolinium Salts
In addition to chiral isoquinoline derivatives, the synthesis of isoquinolinium salts is also a hot topic in organic and medicinal chemistry . Isoquinolin-1-ylmethanamine hydrochloride could potentially be used in these synthesis processes.
Safety and Hazards
When handling Isoquinolin-1-ylmethanamine hydrochloride, it’s important to avoid dust formation and avoid breathing mist, gas, or vapors . Contact with skin and eyes should be avoided . Use personal protective equipment and wear chemical impermeable gloves . Ensure adequate ventilation and remove all sources of ignition . In case of accidental release, personnel should be evacuated to safe areas .
properties
IUPAC Name |
isoquinolin-1-ylmethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2.ClH/c11-7-10-9-4-2-1-3-8(9)5-6-12-10;/h1-6H,7,11H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WKDWEZVBPUQBNW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CN=C2CN.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90656398 |
Source
|
| Record name | 1-(Isoquinolin-1-yl)methanamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90656398 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1177303-46-6 |
Source
|
| Record name | 1-(Isoquinolin-1-yl)methanamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90656398 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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